4-Chloro-5-fluoroquinazoline
Overview
Description
4-Chloro-5-fluoroquinazoline is a chemical compound with the molecular formula C8H4ClFN2 . It is a solid substance under normal conditions .
Synthesis Analysis
The synthesis of 4-Chloro-5-fluoroquinazoline involves several steps. The process includes the use of thionyl chloride in DMF (N,N-dimethyl-formamide) at 80℃ for 6 hours .Molecular Structure Analysis
The molecular structure of 4-Chloro-5-fluoroquinazoline is represented by the linear formula C8H4ClFN2 . The InChI code for this compound is 1S/C8H4ClFN2/c9-8-7-5(10)2-1-3-6(7)11-4-12-8/h1-4H .Physical And Chemical Properties Analysis
4-Chloro-5-fluoroquinazoline has a molecular weight of 182.58 . It is a solid at room temperature . The compound’s storage temperature is between 2-8°C under an inert atmosphere .Scientific Research Applications
Drug Discovery and Optimization
Quinazoline and quinazolinone derivatives, which include 4-Chloro-5-fluoroquinazoline, are significant targets in medicinal chemistry. They have distinct biopharmaceutical activities and are considered noteworthy chemicals for the synthesis of diverse molecules with physiological significance and pharmacological utilization .
Antimicrobial Properties
Quinazolinones, including 4-Chloro-5-fluoroquinazoline, have shown promising antimicrobial properties. They are being investigated as potential novel drug molecules due to the emergence of drug-resistant bacterial strains .
Anti-inflammatory and Anticonvulsant Activities
Quinazoline derivatives have demonstrated anti-inflammatory and anticonvulsant activities. This makes them a privileged class of nitrogen-containing heterocyclic scaffolds .
Anticancer Properties
Quinazoline derived compounds, such as erlotinib and gefitinib, are used for the treatment of lung and pancreatic cancers. This suggests potential anticancer properties of 4-Chloro-5-fluoroquinazoline .
Treatment of Benign Prostatic Hyperplasia and Post-Traumatic Stress Disorder
Some quinazoline derived compounds, like prazosin and doxazosin, are used to treat benign prostatic hyperplasia and post-traumatic stress disorder .
Anti-HIV Evaluations
Quinazoline derivatives have been evaluated for their potential anti-HIV properties .
α-Glucosidase Inhibitory Activity
Certain quinazoline derivatives have exhibited α-glucosidase inhibitory activity, which could be relevant in the treatment of diabetes .
Antifungal and Antimalarial Activities
Quinazoline and quinazolinone derivatives have shown antifungal and antimalarial activities, indicating their potential use in the treatment of these diseases .
Safety and Hazards
properties
IUPAC Name |
4-chloro-5-fluoroquinazoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClFN2/c9-8-7-5(10)2-1-3-6(7)11-4-12-8/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRVNUZHSKMEHOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)F)C(=NC=N2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClFN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80474982 |
Source
|
| Record name | 4-chloro-5-fluoroquinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80474982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-5-fluoroquinazoline | |
CAS RN |
16499-60-8 |
Source
|
| Record name | 4-Chloro-5-fluoroquinazoline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16499-60-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-chloro-5-fluoroquinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80474982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-chloro-5-fluoroquinazoline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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